Cas no 2443502-91-6 (Benzaldehyde, 3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methyl-)

• Product Name: Benzaldehyde, 3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methyl-
• CAS No: 2443502-91-6
• MF: C₁₉H₁₅FOS
• MW: 310.385207414627
• CID: 5213947
• PubChem ID: 78358418
• Update Time: 2025-06-20

Benzaldehyde, 3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methyl-
• E82857
• CS-M2430
• AKOS037651633
• CS-17154
• 3-[[5-(4-fluorophenyl)thiophen-2-yl]methyl]-4-methylbenzaldehyde
• 2443502-91-6
• 3-((5-(4-fluorophenyl)thiophen-2-yl)methyl)-4-methylbenzaldehyde

• Inchi： 1S/C19H15FOS/c1-13-2-3-14(12-21)10-16(13)11-18-8-9-19(22-18)15-4-6-17(20)7-5-15/h2-10,12H,11H2,1H3
• InChI Key： LOKPGTJFSCIMST-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C)C(CC2SC(C3=CC=C(F)C=C3)=CC=2)=C1

Computed Properties

• Exact Mass: 310.08276443g/mol
• Monoisotopic Mass: 310.08276443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 45.3Ų

Additional information on Benzaldehyde, 3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methyl-

Benzaldehyde, 3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methyl- (CAS No. 2443502-91-6): A Comprehensive Overview

Benzaldehyde, 3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methyl-, identified by its CAS number 2443502-91-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its intricate molecular structure, exhibits a unique blend of aromatic and heterocyclic functionalities that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular framework of Benzaldehyde, 3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methyl- consists of a benzaldehyde core substituted with a complex side chain featuring a thiophene ring and a fluorophenyl group. This structural configuration endows the compound with distinct chemical properties that are highly relevant to modern drug discovery and development. The presence of the fluorine atom, in particular, introduces electronic and steric effects that can modulate the biological activity of the molecule, making it an attractive candidate for further exploration.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from structurally diverse compounds. Benzaldehyde, 3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methyl- has emerged as a promising scaffold for the design of molecules with potential applications in oncology, inflammation, and central nervous system disorders. Its unique structural features have been leveraged to develop derivatives with enhanced pharmacological profiles.

One of the most compelling aspects of Benzaldehyde, 3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methyl- is its versatility in synthetic chemistry. The compound serves as a versatile building block for constructing more complex molecules through various functionalization strategies. For instance, its benzaldehyde moiety can undergo condensation reactions to form Schiff bases, while the thiophene ring can be modified through cross-coupling reactions to introduce additional substituents. These synthetic pathways have enabled researchers to generate a library of derivatives with tailored biological activities.

Recent studies have highlighted the potential of Benzaldehyde, 3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methyl- as a lead compound for drug discovery. Researchers have demonstrated its efficacy in inhibiting specific enzymes and receptors implicated in various diseases. For example, derivatives of this compound have shown promise in targeting kinases involved in cancer progression. The fluorine atom in the molecule plays a crucial role in enhancing binding affinity and selectivity, which are critical factors for developing effective therapeutic agents.

The use of computational methods has further accelerated the discovery process for compounds like Benzaldehyde, 3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methyl-. Molecular modeling techniques have been employed to predict the binding modes of these molecules to biological targets, providing valuable insights into their mechanism of action. These computational studies have guided experimental efforts and led to the identification of novel analogs with improved pharmacokinetic properties.

In addition to its pharmaceutical applications, Benzaldehyde, 3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methyl- has found utility in materials science. Its ability to form stable complexes with metal ions has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in catalysis, gas storage, and sensing technologies.

The synthesis of Benzaldehyde, 3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methyl- presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled researchers to produce this compound efficiently on both laboratory and industrial scales.

The future prospects for Benzaldehyde, 3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methyl- are promising. Ongoing research is focused on expanding its applications in drug discovery and material science. By leveraging cutting-edge synthetic strategies and computational tools, scientists are poised to unlock the full potential of this remarkable compound.